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Compound of Interest

Compound Name: PF-06726304

Cat. No.: B610004

PF-06726304 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of PF-06726304, a
potent and selective EZH2 inhibitor.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized powder of PF-06726304?

A: The lyophilized powder should be stored at -20°C in a desiccated environment. Under these
conditions, the chemical is stable for up to 36 months.[1]

Q2: What are the recommended storage conditions for stock solutions of PF-06726304?

A: Stock solutions of PF-06726304 should be stored frozen. For long-term storage, -80°C is
recommended, where it is stable for up to 2 years.[2] For shorter-term storage, -20°C is
suitable for up to 1 year.[2] It is advisable to aliquot the stock solution to avoid multiple freeze-
thaw cycles.[1]

Q3: How long is a PF-06726304 solution stable once prepared?

A: When stored in solution at -20°C, PF-06726304 should be used within 1 month to prevent
loss of potency.[1] For in vivo experiments, it is recommended to prepare the working solution
fresh on the day of use.[2]
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Q4: What are the recommended solvents for dissolving PF-067263047

A: PF-06726304 is soluble in DMSO (up to 10 mg/mL) and ethanol (up to 20 mg/mL).[1][3] It is
insoluble in water.[1] For consistent results, it is recommended to use fresh, high-quality
DMSO, as moisture-absorbing DMSO can reduce solubility.[3]

Q5: How should | prepare a stock solution?

A: To prepare a stock solution, dissolve the solid PF-06726304 in an appropriate solvent such
as DMSO to the desired concentration. For example, to make a 10 mM stock solution in
DMSO, you would dissolve the appropriate mass of PF-06726304 in the calculated volume of
DMSO.

Q6: Is PF-06726304 sensitive to light?

A: While specific data on the light sensitivity of PF-06726304 is not readily available, it is good
laboratory practice to store all chemical compounds, including stock solutions, protected from
light, especially for long-term storage. This can be achieved by using amber vials or by
wrapping the container in aluminum foil.

Q7: What should I do if | observe precipitation in my stock solution after thawing?

A: If precipitation is observed upon thawing, gently warm the solution and vortex or sonicate
until the precipitate redissolves. Ensure the solution is clear before use. To minimize this issue,
consider preparing smaller aliquots to avoid repeated freeze-thaw cycles.

Stability and Storage Conditions Summary
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Storage Duration of o
Form . Additional Notes
Temperature Stability
Lyophilized Powder -20°C 36 months Keep desiccated.[1]
i Recommended for
Stock Solution -80°C 2 years
long-term storage.[2]
] Suitable for shorter-
Stock Solution -20°C 1 year
term storage.[2]
Use within this period
Solution (General) -20°C 1 month to prevent loss of
potency.[1]
In Vivo Working Prepare fresh for each
) N/A Same day use )
Solution experiment.[2]
For continental US;
Shipping Room Temperature N/A may vary elsewhere.

[4]

Experimental Protocols & Workflows
General Workflow for Cell-Based Assays

The following diagram outlines a general workflow for utilizing PF-06726304 in a cell-based

assay, such as assessing its effect on cell proliferation or histone methylation.
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Caption: General experimental workflow for cell-based assays using PF-06726304.
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Troubleshooting Guide

The following logical diagram can help troubleshoot common issues encountered during
experiments with PF-06726304.
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Caption: Troubleshooting guide for experiments with PF-06726304.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b610004?utm_src=pdf-body-img
https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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